Cas no 40463-09-0 (4-Methyl-1-phenylpentan-3-one)

• Product name: 4-Methyl-1-phenylpentan-3-one
• CAS No: 40463-09-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 55226
• PubChem ID: 170307

4-Methyl-1-phenylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-phenylpentan-3-one
• 3-Pentanone, 4-methyl-1-phenyl-; phenethyl isopropyl ketone; 4-Methyl-1-phenyl-3-pentanone; 2-methyl-5-phenyl-3-pentanone; AI3-21937; 4-methyl-1-phenyl-3-pentanone; AC1Q5H65; 2-methyl-5-phenylpentane-3-one; SureCN105766; AC1Q1NX4; AC1L55D9; 2-methyl-5-phenylpentan-3-one; 4-methyl-1-phenyl-pentan-3-one;
• NS00030796
• EINECS 254-930-9
• 3-Pentanone, 4-methyl-1-phenyl-
• SCHEMBL105766
• DTXSID1068229
• 4-Methyl-1-phenyl-3-pentanone
• EN300-49836
• CS-0250134
• AI3-21937
• J80Z7D1K94
• Z406378608
• AKOS008127249
• UNII-J80Z7D1K94
• QATHVLKLWVUSRC-UHFFFAOYSA-N
• 2-METHYL-5-PHENYL-3-PENTANONE
• 40463-09-0
• 4-methyl-1-phenyl-pentan-3-one
• G44873
• DTXCID1039765

• Inchi： InChI=1S/C12H16O/c1-10(2)12(13)9-8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： QATHVLKLWVUSRC-UHFFFAOYSA-N
• SMILES： CC(C)C(=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives